Cas no 83424-49-1 (9,10-Anthracenedione, 1,4,5,8-tetraamino-2,6-bis(3-methoxyphenoxy)-)
83424-49-1 structure
Product Name:9,10-Anthracenedione, 1,4,5,8-tetraamino-2,6-bis(3-methoxyphenoxy)-
CAS No:83424-49-1
MF:C28H24N4O6
MW:512.513366699219
CID:671630
PubChem ID:71415417
Update Time:2025-04-19
9,10-Anthracenedione, 1,4,5,8-tetraamino-2,6-bis(3-methoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
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- 9,10-Anthracenedione, 1,4,5,8-tetraamino-2,6-bis(3-methoxyphenoxy)-
- 1,4,5,8-tetraamino-2,6-bis(3-methoxyphenoxy)anthracene-9,10-dione
- 83424-49-1
- DTXSID90834831
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- Inchi: 1S/C28H24N4O6/c1-35-13-5-3-7-15(9-13)37-19-11-17(29)21-23(25(19)31)27(33)22-18(30)12-20(26(32)24(22)28(21)34)38-16-8-4-6-14(10-16)36-2/h3-12H,29-32H2,1-2H3
- InChI Key: PUWMBRMJIBTDCB-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)OC)C1C=C(C2C(C3C(=C(C=C(C=3C(C=2C=1N)=O)N)OC1C=CC=C(C=1)OC)N)=O)N
Computed Properties
- Exact Mass: 512.16958450g/mol
- Monoisotopic Mass: 512.16958450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 38
- Rotatable Bond Count: 6
- Complexity: 793
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 175Ų
9,10-Anthracenedione, 1,4,5,8-tetraamino-2,6-bis(3-methoxyphenoxy)- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
83424-49-1 (9,10-Anthracenedione, 1,4,5,8-tetraamino-2,6-bis(3-methoxyphenoxy)-) Related Products
- 2872-48-2(Disperse Red 11)
- 6408-72-6(Solvent Violet 59)
- 17418-58-5(Disperse Red 60)
- 12217-95-7(Disperse Violet 26)
- 12223-37-9(Disperse Red 60)
- 70956-30-8(Solvent Red 146)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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